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Compound of Interest

Compound Name: Isoamyl butyrate

Cat. No.: B091415

Proper management of chemical waste is paramount for ensuring laboratory safety and
environmental compliance. This guide provides detailed, step-by-step procedures for the safe
handling and disposal of isoamyl butyrate, tailored for researchers and drug development
professionals. Adherence to these protocols, in conjunction with your institution's specific
Environmental Health and Safety (EHS) guidelines, is essential.

Immediate Safety and Handling

Before handling isoamyl butyrate, ensure all requisite safety measures are in place. This
chemical is a flammable liquid and can cause skin and serious eye irritation.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
o Nitrile gloves
o Chemical safety goggles
o Alab coat

o Ventilation: Handle isoamyl butyrate in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of vapors.

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1][2] Use explosion-proof equipment when handling larger quantities.[2]
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Isoamyl Butyrate Safety and Properties

The following table summarizes key quantitative data and hazard information for isoamyl
butyrate, crucial for safe handling and disposal decisions.

Property Value Citation(s)
Chemical Formula CoH1802 [1]
Molecular Weight 158.23 g/mol [1]
Appearance Colorless clear liquid [3]

Boiling Point 178 °C [2]

Flash Point 59 °C (closed cup)

Slightly soluble in water;
Solubility soluble in ethanol and organic

solvents

Flammable liquid (Category 3),
Primary Hazards Skin Irritant (Category 2), Eye [1]
Irritant (Category 2)

UN Number 2620 [4]

Incompatibilities Strong oxidizing agents [3]

Accidental Spill Cleanup Protocol

In the event of a spill, immediate and correct action is necessary to prevent injury and
environmental contamination.

o Eliminate Ignition Sources: Immediately extinguish any open flames and turn off equipment
that could create sparks.[3]

o Ventilate the Area: Ensure adequate ventilation to disperse vapors.[3]

o Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to contain the spill.[3]
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o Collect Absorbent Material: Carefully collect the chemical and absorbent mixture into a
suitable, sealable container for disposal.[3]

e Label as Hazardous Waste: Clearly label the container with "Hazardous Waste," the full
chemical name ("Spill Debris with Isoamyl Butyrate"), and the date.

o Decontaminate: Clean the spill area thoroughly with soap and water.

o Dispose: The collected spill material must be disposed of as hazardous waste through your
institution's EHS department.[5]

Standard Disposal Procedure for Isoamyl Butyrate
Waste

Isoamyl butyrate waste is classified as hazardous and must not be disposed of via standard
trash or sanitary sewer systems.[1][6] Follow this procedure for accumulation and disposal.

» Designate a Waste Container: Use a chemically compatible, leak-proof container with a
secure screw cap.[7] Plastic containers are often preferred over glass to minimize the risk of
breakage.[6][8]

o Label the Container: Before adding any waste, affix a "Hazardous Waste" tag or label
provided by your EHS office.[6][9] The label must include:

o The full chemical name: "Isoamyl Butyrate".[6] Avoid using abbreviations or formulas.
o An accurate estimation of the concentration or volume.
o The date waste was first added.[6]

o The name of the Principal Investigator and the specific laboratory location (building and
room number).[6]

o Relevant hazard pictograms (e.g., flammable).[6]

o Accumulate Waste:
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o Keep the waste container securely capped at all times, except when adding waste.[7][8]
[10]

o Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory.[7][8]

o Segregate the isoamyl butyrate waste from incompatible chemicals, particularly strong
oxidizing agents.[3][7]

o Ensure the container has adequate secondary containment to catch any potential leaks.
[11]

o Dispose of Empty Containers:

o An empty container that held isoamyl butyrate is still considered hazardous due to
residual liquid and vapor.[1][3]

o To render the container non-hazardous, it must be triple-rinsed with a suitable solvent
(e.g., ethanol or acetone).[5][10]

o Crucially, the rinsate from this process is considered hazardous waste and must be
collected in a properly labeled hazardous waste container.[5][10]

o After triple-rinsing, deface or remove all chemical labels from the empty container before
disposing of it in the regular trash, as per institutional policy.[5]

o Arrange for Disposal: Once the waste container is full or you no longer need to add to it,
submit a chemical waste collection request to your institution's EHS department.[5][6] Do not
transport hazardous waste across the campus yourself.[5]

Chemical Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of laboratory chemical waste like isoamyl butyrate.
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Caption: Workflow for laboratory hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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